Cas no 216060-22-9 (Benzoic acid,4-(3-pyridazinyl)-)

• Product Name: Benzoic acid,4-(3-pyridazinyl)-
• CAS No: 216060-22-9
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 254221
• PubChem ID: 18182561
• Update Time: 2025-04-19

Benzoic acid,4-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(3-pyridazinyl)-
• 4-(PYRIDAZIN-3-YL)BENZOIC ACID
• 4-pyridazin-3-ylbenzoic acid
• OR2125
• 216060-22-9
• DTXSID10592628
• SCHEMBL6213928

• Inchi： 1S/C11H8N2O2/c14-11(15)9-5-3-8(4-6-9)10-2-1-7-12-13-10/h1-7H,(H,14,15)
• InChI Key： FJBBZZOMNVFEHC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CC=CN=N1)=O

Computed Properties

• Exact Mass: 200.05900
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 1.84180